Cas no 930395-65-6 (2-Chloro-N-(2-Difluoromethanesulfonylphenyl)Acetamide)

• Product Name: 2-Chloro-N-(2-Difluoromethanesulfonylphenyl)Acetamide
• CAS No: 930395-65-6
• MF: C₉H₈ClF₂NO₃S
• MW: 283.679527282715
• MDL: MFCD09376371
• CID: 3155241
• PubChem ID: 16227178
• Update Time: 2025-05-22

2-Chloro-N-(2-Difluoromethanesulfonylphenyl)Acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{2-[(difluoromethyl)sulfonyl]phenyl}acetamide
• 2-chloro-N-[2-(difluoromethylsulfonyl)phenyl]acetamide
• CS-0242180
• FMB39565
• AKOS000118061
• G19008
• 2-Chloro-n-(2-[(difluoromethyl)sulfonyl]phenyl)acetamide
• EN300-24579
• Z199423612
• 2-chloro-N-[2-(difluoromethane)sulfonylphenyl]acetamide
• 930395-65-6
• 2-chloro-N-(2-difluoromethanesulfonylphenyl)acetamide
• 2-Chloro-N-(2-Difluoromethanesulfonylphenyl)Acetamide

• MDL： MFCD09376371
• Inchi： 1S/C9H8ClF2NO3S/c10-5-8(14)13-6-3-1-2-4-7(6)17(15,16)9(11)12/h1-4,9H,5H2,(H,13,14)
• InChI Key： ZYRPHAUIURJULC-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC=CC=1S(C(F)F)(=O)=O)=O

Computed Properties

• Exact Mass: 282.9881483Da
• Monoisotopic Mass: 282.9881483Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.6Ų

Additional information on 2-Chloro-N-(2-Difluoromethanesulfonylphenyl)Acetamide

Recent Advances in the Study of 2-Chloro-N-(2-Difluoromethanesulfonylphenyl)Acetamide (CAS: 930395-65-6)

The compound 2-Chloro-N-(2-Difluoromethanesulfonylphenyl)Acetamide (CAS: 930395-65-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-Chloro-N-(2-Difluoromethanesulfonylphenyl)Acetamide as a key intermediate in the synthesis of novel sulfonamide-based compounds. Sulfonamides are well-known for their broad-spectrum biological activities, including antibacterial, antifungal, and anticancer properties. The incorporation of a difluoromethanesulfonyl group in this compound enhances its metabolic stability and bioavailability, making it a promising candidate for further pharmacological investigations.

One of the most notable advancements in the study of this compound is its application in the development of enzyme inhibitors. Researchers have demonstrated that 2-Chloro-N-(2-Difluoromethanesulfonylphenyl)Acetamide exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. This finding opens new avenues for the design of anti-inflammatory drugs with improved efficacy and reduced side effects. Furthermore, the compound's ability to modulate enzyme activity has been explored in the context of neurodegenerative diseases, where enzyme dysregulation plays a critical role.

In addition to its enzyme inhibitory properties, recent investigations have explored the compound's potential as a building block for the synthesis of more complex molecules. Its chloroacetamide moiety allows for facile functionalization, enabling the creation of diverse derivatives with tailored biological activities. This versatility has been leveraged in the development of targeted therapies for various diseases, including cancer and infectious diseases.

Despite these promising findings, challenges remain in the optimization of 2-Chloro-N-(2-Difluoromethanesulfonylphenyl)Acetamide for clinical use. Issues such as solubility, toxicity, and pharmacokinetics need to be addressed through further research. However, the compound's unique structural features and demonstrated biological activities make it a valuable subject for ongoing studies in the chemical biology and pharmaceutical fields.

In conclusion, the latest research on 2-Chloro-N-(2-Difluoromethanesulfonylphenyl)Acetamide (CAS: 930395-65-6) underscores its potential as a versatile and pharmacologically relevant compound. Continued exploration of its properties and applications is expected to yield significant contributions to drug discovery and development, particularly in the areas of enzyme inhibition and targeted therapy.